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Compound of Interest

Compound Name:
3-(Benzyloxy)-4-

hydroxybenzaldehyde

Cat. No.: B116517 Get Quote

This technical guide provides a comprehensive overview of 3-(Benzyloxy)-4-
hydroxybenzaldehyde, a key intermediate in the synthesis of various organic molecules,

including pharmaceuticals. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry, offering detailed

information on its identifiers, properties, synthesis, and potential biological relevance.

Core Identifiers and Physicochemical Properties
3-(Benzyloxy)-4-hydroxybenzaldehyde is an aromatic aldehyde characterized by the

presence of a benzyloxy and a hydroxyl group on the benzaldehyde core. Accurate

identification and understanding of its chemical and physical properties are crucial for its

application in research and synthesis.

Chemical Identifiers
A comprehensive list of identifiers for 3-(Benzyloxy)-4-hydroxybenzaldehyde is provided

below, facilitating its unambiguous identification in databases and literature.
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Identifier Type Value

CAS Number 50773-56-3[1][2][3][4][5][6]

Molecular Formula C₁₄H₁₂O₃[1][2][4][5][6]

Molecular Weight 228.24 g/mol [1][2][6]

IUPAC Name 4-hydroxy-3-(phenylmethoxy)benzaldehyde[6]

Synonyms
4-Hydroxy-3-(phenylmethoxy)-benzaldehyde, 3-

(Phenylmethoxy)-4-hydroxybenzaldehyde[1]

InChI
InChI=1S/C14H12O3/c15-9-12-6-7-13(16)14(8-

12)17-10-11-4-2-1-3-5-11/h1-9,16H,10H2[1][6]

InChIKey CWMRCRFALIQFHU-UHFFFAOYSA-N[4][5][6]

Canonical SMILES
C1=CC=C(C=C1)COC2=C(C=CC(=C2)C=O)O[

2][6]

PubChem CID 11020635[6]

MDL Number MFCD09836534[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-(Benzyloxy)-4-
hydroxybenzaldehyde.

Property Value

Physical Form Solid[4]

Flash Point 114 °C[2]

Purity ≥95% (commercially available)[4]

Synthesis and Experimental Protocols
The synthesis of 3-(Benzyloxy)-4-hydroxybenzaldehyde is a critical process for its use as a

building block in organic chemistry. Below are detailed experimental protocols for its
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preparation.

Synthetic Workflow
The primary synthetic route to 3-(Benzyloxy)-4-hydroxybenzaldehyde involves the selective

protection of one hydroxyl group of a dihydroxybenzaldehyde precursor, followed by the

introduction of the aldehyde functional group if not already present. A common method is the

selective benzylation of 3,4-dihydroxybenzaldehyde.[7]

General Synthesis Workflow

3,4-Dihydroxybenzaldehyde

Selective Benzylation

Benzyl Halide, Base

3-(Benzyloxy)-4-hydroxybenzaldehyde

Reaction Work-up

Purification

e.g., Column Chromatography
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Caption: General workflow for the synthesis of 3-(Benzyloxy)-4-hydroxybenzaldehyde.
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Experimental Protocol: Selective Benzylation of 3,4-
Dihydroxybenzaldehyde
This protocol describes a common laboratory-scale synthesis of 3-(Benzyloxy)-4-
hydroxybenzaldehyde.

Materials:

3,4-Dihydroxybenzaldehyde

Benzyl chloride or benzyl bromide[7]

Anhydrous potassium carbonate (K₂CO₃) or another suitable base

Anhydrous N,N-Dimethylformamide (DMF) or acetone as solvent

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3,4-dihydroxybenzaldehyde in the chosen solvent (e.g., DMF).

Addition of Base: Add anhydrous potassium carbonate to the solution. The amount should be

slightly more than one molar equivalent to selectively deprotonate one of the hydroxyl

groups.

Addition of Benzylating Agent: Slowly add one molar equivalent of benzyl chloride or benzyl

bromide to the reaction mixture at room temperature.
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Reaction: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and stir for several

hours until the starting material is consumed, as monitored by thin-layer chromatography

(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

a separatory funnel containing water and ethyl acetate.

Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers and

wash them with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by column chromatography on silica gel, using a

gradient of ethyl acetate in hexane as the eluent, to isolate the desired product, 3-
(Benzyloxy)-4-hydroxybenzaldehyde.[7]

Potential Biological Activity and Signaling Pathways
While direct studies on the biological activity of 3-(Benzyloxy)-4-hydroxybenzaldehyde are

limited, research on structurally related benzaldehyde derivatives provides insights into its

potential pharmacological effects. Notably, compounds like 3-hydroxybenzaldehyde and 4-

hydroxybenzaldehyde have been shown to exhibit antioxidant and cytoprotective properties.[8]

[9][10]

Plausible Signaling Pathway Involvement
Based on the activity of similar compounds, it is plausible that 3-(Benzyloxy)-4-
hydroxybenzaldehyde could modulate cellular signaling pathways involved in oxidative stress

response and cell survival. For instance, some benzaldehyde derivatives have been shown to

activate the Nrf2/HO-1 pathway, a key regulator of the antioxidant response, via the ERK and

Akt signaling cascades.[11] Additionally, related hydroxybenzaldehydes have been implicated

in the activation of the Sonic Hedgehog (Shh) signaling pathway.[8][9][12]
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Hypothesized Signaling Pathway
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Caption: Hypothesized signaling cascade for the cytoprotective effects of 3-(Benzyloxy)-4-
hydroxybenzaldehyde.

Further research is necessary to elucidate the specific biological activities and mechanisms of

action of 3-(Benzyloxy)-4-hydroxybenzaldehyde. The potential for this compound to serve as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b116517?utm_src=pdf-body-img
https://www.benchchem.com/product/b116517?utm_src=pdf-body
https://www.benchchem.com/product/b116517?utm_src=pdf-body
https://www.benchchem.com/product/b116517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a scaffold for the development of novel therapeutic agents warrants its investigation in various

biological assays. This guide serves as a foundational resource for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116517#3-benzyloxy-4-hydroxybenzaldehyde-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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